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Compound of Interest

Compound Name: Cyclotridecyne

Cat. No.: B15490024

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of cyclotridecyne, a cyclic alkyne. Due to the limited availability of specific safety data
for cyclotridecyne, this document outlines a cautious, step-by-step approach based on the
general properties of similar chemical compounds. It is imperative to consult with your
institution's Environmental Health and Safety (EHS) department before proceeding with any
disposal.

Core Safety and Handling Protocols

Cyclotridecyne is a hydrocarbon containing a reactive triple bond within a large ring structure.
While specific toxicity and reactivity data are not readily available, it should be handled with the
precautions typically afforded to flammable and potentially reactive organic compounds.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are mandatory.
e Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

o Body Protection: A flame-retardant lab coat is essential.
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o Respiratory Protection: Work in a well-ventilated fume hood to avoid inhalation of any
potential vapors.

General Handling:

Keep away from heat, sparks, open flames, and other ignition sources.

Ground and bond containers and receiving equipment to prevent static discharge.

Use non-sparking tools.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Step-by-Step Disposal Procedure
The disposal of cyclotridecyne must be managed as hazardous waste. Do not attempt to
dispose of this chemical down the drain or in regular trash.

Step 1: Waste Identification and Classification

o Hazardous Waste Determination: Based on the general properties of alkynes and cyclic
hydrocarbons, cyclotridecyne should be presumed to be a flammable liquid and potentially
harmful to aquatic life.[1][2][3] Consult your institution's EHS department to confirm the
appropriate waste codes.

e Segregation: Do not mix cyclotridecyne waste with other chemical waste streams unless
explicitly permitted by your EHS department.

Step 2: Waste Collection and Storage

o Container Selection: Use a designated, properly labeled, and chemically compatible waste
container. The container should be in good condition and have a secure-fitting lid.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name ("Cyclotridecyne"), and the associated hazards (e.g., "Flammable").

o Storage: Store the sealed waste container in a designated satellite accumulation area (SAA)
or central hazardous waste storage area. This area should be well-ventilated and away from
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ignition sources.
Step 3: Arranging for Disposal

o Contact EHS: Notify your institution's EHS department or the designated hazardous waste

management provider to schedule a pickup.

o Documentation: Complete all necessary hazardous waste disposal forms as required by your
institution and local regulations.

Quantitative Data Summary

As specific experimental data for cyclotridecyne is limited, the following table provides
hypothetical physical and chemical properties based on available information for similar
compounds.[4] This information should be used for general guidance only.

Property Value (Hypothetical) Source/Analogy
Molecular Formula CizH22 PubCheml[4]
Molecular Weight 178.32 g/mol PubChem[4]
o General property of similar

Appearance Colorless to pale yellow liquid

hydrocarbons

- ) Extrapolated from similar cyclic

Boiling Point > 200 °C at 760 mmHg

alkynes
Flash Point >65°C Estimated based on structure

o Typical for non-polar organic

Solubility in Water Insoluble

compounds

Experimental Protocols

Currently, there are no standardized experimental protocols specifically for the disposal of
cyclotridecyne in a laboratory setting beyond the general guidelines for flammable organic
compounds. The primary protocol is to manage it as a chemical hazardous waste through a
licensed disposal facility.
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Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of cyclotridecyne.

Cyclotridecyne Disposal Workflow

[ Start: Have Cyclotridecyne Waste ]

Consult Institutional EHS for Guidance

Classify as Flammable Hazardous Waste

Select Appropriate Waste Container

Label Container Correctly

Store in Designated Area

Schedule Waste Pickup with EHS

Complete Disposal Documentation

[ End: Waste Disposed Compliantly]
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Click to download full resolution via product page
Caption: Logical steps for the safe and compliant disposal of cyclotridecyne waste.

By adhering to these guidelines and working closely with your institution's safety professionals,
you can ensure the safe and responsible management of cyclotridecyne waste in your
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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